Cas no 54186-68-4 (2,2-dimethyl-5-nitro-2H-1,3-benzodioxole)

2,2-Dimethyl-5-nitro-2H-1,3-benzodioxole is a nitro-substituted benzodioxole derivative characterized by its stable, fused heterocyclic structure. The compound features a nitro group at the 5-position and two methyl groups at the 2-position, enhancing its steric and electronic properties. Its rigid benzodioxole core contributes to thermal and oxidative stability, making it suitable for applications in agrochemical and pharmaceutical intermediates. The nitro group provides reactivity for further functionalization, such as reduction to amines or participation in nucleophilic aromatic substitution. This compound is typically synthesized under controlled conditions to ensure high purity and consistency. Its well-defined molecular structure allows for precise use in synthetic chemistry and material science research.
2,2-dimethyl-5-nitro-2H-1,3-benzodioxole structure
54186-68-4 structure
Product Name:2,2-dimethyl-5-nitro-2H-1,3-benzodioxole
CAS No:54186-68-4
MF:C9H9NO4
MW:195.172062635422
CID:939992
PubChem ID:233066
Update Time:2025-10-23

2,2-dimethyl-5-nitro-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-5-nitro-1,3-benzodioxole
    • 2,2-Dimethyl-5-nitro-benzo[1,3]dioxol
    • 2,2-Dimethyl-5-nitro-benzo[1,3]dioxole
    • 2,2-dimethyl-5-nitrobenzodioxole
    • AC1L5P96
    • AC1Q1ZST
    • AE-562
    • CTK4J9927
    • NSC31146
    • Oprea1_348901
    • SureCN9424845
    • 1,2-isopropylidenedioxy-4-nitrobenzene
    • AKOS003266138
    • EN300-137569
    • SCHEMBL9424845
    • AE-562/12222255
    • J-200142
    • DTXSID90283385
    • NSC-31146
    • 54186-68-4
    • 2,2-Dimethyl-5-nitro-1,3-dioxaindane
    • 2,2-Dimethyl-5-nitrobenzo[d][1,3]dioxole
    • STL356767
    • MLS-0315711.0001
    • D-5467
    • cid_233066
    • 2,2-dimethyl-5-nitro-2H-1,3-benzodioxole
    • CHEMBL1718270
    • CS-0233984
    • 2,2-dimethyl-5-nitrobenzo[d]1,3-dioxolene
    • BDBM46029
    • Inchi: 1S/C9H9NO4/c1-9(2)13-7-4-3-6(10(11)12)5-8(7)14-9/h3-5H,1-2H3
    • InChI Key: XCEHELWIDYNWCU-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2OC1(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 195.05317
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6

2,2-dimethyl-5-nitro-2H-1,3-benzodioxole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 70.00 2022-06-02
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Enamine
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Enamine
EN300-137569-1.0g
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Enamine
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